![molecular formula C13H12N2O3 B178438 Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate CAS No. 147269-67-8](/img/structure/B178438.png)
Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate
Overview
Description
“Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate” is an organic compound with the molecular formula C13H12N2O3 . It has an average mass of 244.246 Da and a monoisotopic mass of 244.084793 Da . It is also known by its IUPAC name, "(2-Oxo-1,2-dihydro-3-pyridinyl)carbamic acid benzyl ester" .
Synthesis Analysis
The synthesis of “Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate” involves the reaction of an amine with benzyl chloroformate in the presence of sodium carbonate . The reaction is carried out in tetrahydrofuran (THF) at 0-20°C . After the reaction is complete, the mixture is diluted with water and the resultant precipitate is removed by filtration . The solid is then dissolved in dichloromethane (DCM) with gentle warming and the resultant solution is washed with water and brine . The organic layer is dried over sodium sulfate and concentrated in vacuo to give the desired product .
Molecular Structure Analysis
The molecular structure of “Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate” consists of a benzyl group attached to a carbamate group, which is further attached to a 2-oxo-1,2-dihydropyridin-3-yl group .
Physical And Chemical Properties Analysis
“Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate” has a density of 1.3±0.1 g/cm3, a boiling point of 474.3±45.0 °C at 760 mmHg, and a flash point of 240.6±28.7 °C . It has a molar refractivity of 66.0±0.4 cm3, and a molar volume of 188.5±5.0 cm3 . It has 5 hydrogen bond acceptors, 2 hydrogen bond donors, and 4 freely rotating bonds . Its LogP is 1.71 .
Scientific Research Applications
Pharmaceutical Research
Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate has been identified as a valuable intermediate in the synthesis of various pharmacologically active molecules. Its structure is pivotal in the development of compounds with potential antiviral and antitumor activities . The compound’s ability to mimic peptide behavior makes it a significant player in the design of protease inhibitors, which are crucial in the treatment of diseases like HIV.
Organic Synthesis
In organic chemistry, this compound serves as a versatile intermediate for the synthesis of complex molecules. Its reactivity allows for selective O-benzylation, which is a critical step in the protection of functional groups during the synthesis of natural products and biologically active molecules .
Drug Design
The compound’s structural features make it an excellent candidate for drug design, particularly in the realm of neurological disorders. It has been used in the discovery of noncompetitive antagonists for AMPA-type ionotropic glutamate receptors, which are linked to epilepsy and other neurodegenerative diseases .
Computational Chemistry
The compound’s structure is used in computational studies to model interactions with biological targets. Its physicochemical properties, such as lipophilicity and solubility, are calculated to predict its behavior in biological systems .
Safety and Hazards
“Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate” is classified as a warning signal word . Its hazard statements include H302, indicating that it is harmful if swallowed . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been found to interact with various enzymes and receptors in the body .
Mode of Action
The specific mode of action of Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate is not well-documented. The compound likely interacts with its targets, leading to changes in their function. This interaction could involve binding to the active site of an enzyme or receptor, altering its activity .
Biochemical Pathways
It’s plausible that the compound could influence a variety of pathways, given the diverse roles of enzymes and receptors in cellular processes .
Pharmacokinetics
The pharmacokinetic properties of Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate include high gastrointestinal absorption and permeability across the blood-brain barrier . The compound is also an inhibitor of CYP1A2, an enzyme involved in drug metabolism . Its water solubility is moderate, which could influence its bioavailability .
Result of Action
The compound’s interaction with its targets could lead to changes in cellular function, potentially influencing a variety of biological processes .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate. Factors such as pH, temperature, and the presence of other molecules could affect the compound’s stability and its interaction with targets .
properties
IUPAC Name |
benzyl N-(2-oxo-1H-pyridin-3-yl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3/c16-12-11(7-4-8-14-12)15-13(17)18-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,14,16)(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAJFINHRLBJIQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=CC=CNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30476431 | |
Record name | Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30476431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate | |
CAS RN |
147269-67-8 | |
Record name | Benzyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30476431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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